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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Ensorb® absorbent on

various common laboratory surfaces. The information is intended to guide laboratory personnel

in the safe and effective cleanup of chemical spills.

Introduction to Ensorb®
Ensorb® is a granular absorbent material known for its high efficiency and versatility in

managing liquid spills. Composed of sodium potassium aluminum silicate, it is lightweight and

can absorb 15 to 20 times its weight in liquid, significantly more than traditional clay-based

absorbents.[1][2][3] Ensorb® is effective on a wide range of chemical liquids, including animal,

vegetable, mineral, and petroleum-based substances.[2][3] It works by encapsulating the liquid,

transforming it into a solid waste that can be easily handled and disposed of.[1][2]

Key Features:

High Absorbency: Absorbs 15-20 times its weight.[1][2][3]

Broad Compatibility: Effective for most chemical spills, with the critical exception of

hydrofluoric acid.[1][3][4]

Safety: Non-toxic, non-flammable, and not injurious to common laboratory surfaces like

cement, asphalt, and tile.[1][2]
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Efficiency: Quickly absorbs spills, leaving surfaces clean and dry, which helps to prevent

slips and falls.[2]

Compatibility and Performance on Laboratory
Surfaces
Ensorb® is suitable for use on a variety of common laboratory surfaces. The following table

summarizes its general performance and any special considerations.

Laboratory Surface Compatibility
Performance and
Considerations

Stainless Steel Excellent

Ensorb® is non-reactive with

stainless steel. After cleanup,

the surface should be

decontaminated to remove any

residual chemical traces.

Epoxy Resin Excellent

Ensorb® will not damage or

react with epoxy resin

countertops. Standard

decontamination procedures

should follow its use.

Glass Excellent

Safe for use on laboratory

glassware and glass surfaces.

Care should be taken to avoid

scratching the glass during

cleanup.

Concrete Excellent

Highly effective on porous

concrete floors. Ensorb® can

help lift spills out of the pores

of the concrete.
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The following protocols provide a general framework for using Ensorb® to clean up chemical

spills on different laboratory surfaces. Always consult the Safety Data Sheet (SDS) for the

specific chemical spilled before beginning any cleanup procedure.

General Spill Response Protocol
This protocol outlines the fundamental steps for responding to a chemical spill in a laboratory

setting.
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Assess the Spill
(Identify chemical, quantity, and hazards)

Ensure Personal Safety
(Don appropriate PPE)

Contain the Spill
(Use Ensorb® to create a barrier)

Apply Ensorb®
(Cover the spill with a generous layer)

Allow for Absorption
(Wait for the liquid to be fully absorbed)

Collect the Solidified Waste
(Use a scoop and dustpan)

Decontaminate the Surface
(Clean with an appropriate solvent)

Dispose of Waste Properly
(Follow institutional guidelines)

Click to download full resolution via product page

Caption: General workflow for chemical spill cleanup using Ensorb®.
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Protocol for Spills on Stainless Steel and Epoxy Resin
Surfaces
Materials:

Ensorb® absorbent

Personal Protective Equipment (PPE) as specified in the chemical's SDS (gloves, safety

goggles, lab coat are mandatory)

Scoop and dustpan (non-sparking for flammable liquids)

Heavy-duty plastic bags for waste disposal

Decontamination solution (e.g., 70% ethanol, deionized water, or a specific neutralizer)

Wipes or paper towels

Procedure:

Assess and Secure: Identify the spilled chemical and its associated hazards from the SDS.

Ensure proper ventilation.

Don PPE: Wear appropriate PPE.

Containment: If the spill is spreading, create a dike around the spill using Ensorb® to

contain it.

Application: Liberally apply Ensorb® over the entire spill, working from the outside in to

prevent further spreading.

Absorption: Allow Ensorb® to fully absorb the liquid. The material will appear dry and clump

together when absorption is complete. Contact time will vary depending on the viscosity and

quantity of the spilled liquid.

Cleanup: Using a scoop and dustpan, carefully collect the solidified Ensorb® and spilled

material.
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Disposal: Place the collected waste into a heavy-duty plastic bag, label it according to your

institution's hazardous waste guidelines, and seal it.

Decontamination:

For stainless steel, wipe the surface with a suitable solvent (e.g., 70% ethanol for organic

residues, or a mild detergent and water for aqueous spills). Rinse with deionized water

and dry thoroughly to prevent water spots.[5]

For epoxy resin, clean the area with a mild detergent and water or a recommended

laboratory cleaner.[6] Avoid abrasive cleaners. Rinse with deionized water and dry.

Final Steps: Remove PPE and wash hands thoroughly.

Protocol for Spills on Glass Surfaces
Materials:

Same as section 3.2

Procedure:

Follow steps 1-4 from the protocol in section 3.2.

Absorption: Allow Ensorb® to absorb the liquid. Be mindful of any broken glass.

Cleanup: Carefully sweep up the solidified Ensorb® and any broken glass with a dustpan

and brush. Avoid applying excessive pressure to prevent scratching the glass surface.

Disposal: Dispose of the waste in a designated container for sharp and hazardous materials.

Decontamination: Clean the glass surface with an appropriate laboratory glass cleaner or

solvent. For precision glassware, follow specific cleaning protocols to ensure no residue

remains.[7]

Final Steps: Remove PPE and wash hands thoroughly.

Protocol for Spills on Concrete Floors
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Materials:

Same as section 3.2, with the addition of a stiff-bristled brush.

Procedure:

Follow steps 1-4 from the protocol in section 3.2.

Absorption and Agitation: After applying Ensorb®, use a stiff-bristled brush to work the

granules into the spill. This is particularly important for porous concrete to ensure the liquid is

drawn out.

Cleanup: Sweep up the solidified material. A second application of Ensorb® may be

necessary for complete removal.

Disposal: Dispose of the waste according to institutional guidelines.

Decontamination: The need for further decontamination will depend on the chemical spilled.

For many spills, Ensorb® will leave the surface clean and dry.[2] If necessary, clean the area

with a suitable industrial floor cleaner.

Final Steps: Remove PPE and wash hands thoroughly.

Decision-Making for Chemical Spill Response
The following diagram illustrates a logical approach to handling a chemical spill, from initial

assessment to final cleanup.
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node_process Spill Occurs

Is the spill large or
involving a highly

hazardous substance?

Evacuate the area and
call emergency services

Yes

Is the chemical
compatible with Ensorb®?

No

Use alternative
absorbent/neutralizer

No (e.g., HF)

Proceed with
Ensorb® Cleanup Protocol

Yes

Click to download full resolution via product page

Caption: Decision-making flowchart for a laboratory chemical spill.

Quantitative Data Summary
While specific, independently verified quantitative data on the absorption capacity of Ensorb®

for a wide range of specific chemicals on various laboratory surfaces is not readily available in

public literature, the manufacturer states a general absorption capacity of 15 to 20 times that of

clay-based products.[1][2][3] The effectiveness and required amount of Ensorb® will vary

based on the viscosity, density, and chemical properties of the spilled substance.
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Chemical Class
General Compatibility with
Ensorb®

Notes

Aqueous Solutions (non-HF) Excellent

Effective for acids, bases,

salts, and other aqueous

solutions.

Organic Solvents Excellent
Absorbs a wide range of

common laboratory solvents.

Oils and Petroleum Products Excellent
Highly effective for

hydrocarbon-based liquids.

Hydrofluoric Acid (HF) NOT COMPATIBLE
Do not use Ensorb® on

hydrofluoric acid spills.[1][3][4]

Conclusion
Ensorb® is a highly effective and versatile absorbent for managing a wide variety of chemical

spills on common laboratory surfaces. Its high absorption capacity and ease of use make it a

valuable tool for maintaining a safe laboratory environment. Adherence to proper spill response

protocols, including the use of appropriate personal protective equipment and correct disposal

of waste, is crucial for ensuring the safety of all laboratory personnel. Always refer to the

specific chemical's Safety Data Sheet for detailed handling and spill cleanup information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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